Cas no 2548981-07-1 (1-{[1-(3-bromo-2-methylbenzoyl)azetidin-3-yl]methyl}-1H-imidazole)

• Product Name: 1-{[1-(3-bromo-2-methylbenzoyl)azetidin-3-yl]methyl}-1H-imidazole
• CAS No: 2548981-07-1
• MF: C₁₅H₁₆BrN₃O
• MW: 334.211042404175
• CID: 5311010
• PubChem ID: 154583751
• Update Time: 2025-05-24

1-{[1-(3-bromo-2-methylbenzoyl)azetidin-3-yl]methyl}-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-2-methylphenyl)[3-(1H-imidazol-1-ylmethyl)-1-azetidinyl]methanone
• 1-{[1-(3-bromo-2-methylbenzoyl)azetidin-3-yl]methyl}-1H-imidazole
• F6676-9798
• 2548981-07-1
• AKOS039838326

• Inchi： 1S/C15H16BrN3O/c1-11-13(3-2-4-14(11)16)15(20)19-8-12(9-19)7-18-6-5-17-10-18/h2-6,10,12H,7-9H2,1H3
• InChI Key： JMTCSOAZMCSGST-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C(N1CC(CN2C=NC=C2)C1)=O

Computed Properties

• Exact Mass: 333.04767g/mol
• Monoisotopic Mass: 333.04767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.2±40.0 °C(Predicted)
• pka: 6.94±0.12(Predicted)

Additional information on 1-{[1-(3-bromo-2-methylbenzoyl)azetidin-3-yl]methyl}-1H-imidazole

Introduction to Compound CAS No. 2548981-07-1: 1-{[1-(3-bromo-2-methylbenzoyl)azetidin-3-yl]methyl}-1H-imidazole

1-{[1-(3-bromo-2-methylbenzoyl)azetidin-3-yl]methyl}-1H-imidazole (CAS No. 2548981-07-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of diseases involving the central nervous system (CNS) and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Synthesis

The chemical structure of 1-{[1-(3-bromo-2-methylbenzoyl)azetidin-3-yl]methyl}-1H-imidazole is composed of an imidazole ring linked to an azetidine moiety through a methyl group. The azetidine ring is further substituted with a 3-bromo-2-methylbenzoyl group, which imparts unique pharmacological properties to the molecule. The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials such as 3-bromo-2-methylbenzoic acid and azetidine derivatives.

Recent studies have explored various synthetic routes to optimize the yield and purity of 1-{[1-(3-bromo-2-methylbenzoyl)azetidin-3-yl]methyl}-1H-imidazole. One notable method involves the use of palladium-catalyzed cross-coupling reactions to introduce the bromo substituent onto the benzoyl group. This approach has been shown to improve the overall efficiency and scalability of the synthesis process, making it more suitable for large-scale production.

Biological Activities and Mechanisms

1-{[1-(3-bromo-2-methylbenzoyl)azetidin-3-yl]methyl}-1H-imidazole has demonstrated a range of biological activities that make it a promising candidate for drug development. One of its key properties is its ability to modulate specific receptors in the central nervous system (CNS). Studies have shown that this compound can selectively bind to certain G protein-coupled receptors (GPCRs), particularly those involved in neurotransmitter signaling pathways.

In addition to its CNS activity, 1-{[1-(3-bromo-2-methylbenzoyl)azetidin-3-yl]methyl}-1H-imidazole has also exhibited potent anti-cancer effects. Research has indicated that it can inhibit the proliferation of various cancer cell lines by interfering with key signaling pathways such as PI3K/Akt and MAPK. The mechanism of action appears to involve the modulation of apoptosis and cell cycle arrest, making it a potential therapeutic agent for treating certain types of cancer.

Clinical Applications and Research Advances

The potential clinical applications of 1-{[1-(3-bromo-2-methylbenzoyl)azetidin-3-yl]methyl}-1H-imidazole are currently being explored through preclinical and early-stage clinical trials. Initial studies have focused on its use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate GPCRs makes it a valuable tool for understanding and potentially treating these conditions.

In the realm of oncology, ongoing research is investigating the efficacy of 1-{[1-(3-bromo-2-methylbenzoyl)azetidin-3-yl]methyl}-1H-imidazole in combination with other anti-cancer therapies. Preliminary results suggest that it may enhance the effectiveness of existing treatments by targeting multiple signaling pathways simultaneously. This synergistic approach could lead to more effective and personalized cancer therapies in the future.

Safety and Toxicity Profiles

The safety and toxicity profiles of 1-{[1-(3-bromo-2-methylbenzoyl)azetidin-3-yl]methyl}-1H-imidazole are crucial considerations for its development as a therapeutic agent. Preclinical studies have generally shown favorable safety profiles, with no significant adverse effects observed at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

Toxicity assessments have focused on evaluating the compound's effects on major organ systems such as the liver, kidneys, and cardiovascular system. Results from these studies have indicated that 1-{[1-(3-bromo-2-methylbenzoyl)azetidin-3-yl]methyl}-1H-imidazole is well-tolerated at clinically relevant concentrations, with minimal toxicity observed.

Conclusion

1-{[1-(3-bromo-2-methylbenzoyl)azetidin-3-yl]methyl}-1H-imidazole (CAS No. 2548981-07-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and mechanism of action make it an attractive candidate for further research and development in both neurological disorders and cancer treatment. As ongoing studies continue to elucidate its full potential, this compound may play a significant role in advancing medical treatments for various diseases.